lithium;methylidene-diphenyl-phenyl-λ5-phosphane
Overview
Description
Lithium;methylidene-diphenyl-phenyl-λ5-phosphane is an organophosphorus compound that contains lithium and a complex phosphane structure. This compound is known for its air-sensitive properties and is used in various chemical synthesis processes, particularly in the preparation of diphenylphosphino compounds .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium;methylidene-diphenyl-phenyl-λ5-phosphane typically involves the reduction of chlorodiphenylphosphine, triphenylphosphine, or tetraphenyldiphosphine with alkali metals such as lithium . The general reaction can be represented as follows:
- (C6H5)2PCl + 2 M → (C6H5)2PM + MCl
- (C6H5)3P + 2 M → (C6H5)2PM + MC6H5
- (C6H5)4P2 + 2 M → 2 (C6H5)2PM
These reactions are typically carried out in an inert atmosphere to prevent oxidation and degradation of the product .
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems helps in maintaining the inert atmosphere and precise control over reaction conditions .
Chemical Reactions Analysis
Types of Reactions
Lithium;methylidene-diphenyl-phenyl-λ5-phosphane undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form diphenylphosphine oxides.
Reduction: It can be reduced to form diphenylphosphine.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position.
Common Reagents and Conditions
Common reagents used in these reactions include halocarbons, metal halides, and water. For example:
- With halocarbons: (C6H5)2PM + RX → (C6H5)2PR + MX
- With water: (C6H5)2PLi + H2O → (C6H5)2PH + LiOH
Major Products
The major products formed from these reactions include diphenylphosphine, diphenylphosphine oxides, and various tertiary phosphines .
Scientific Research Applications
Lithium;methylidene-diphenyl-phenyl-λ5-phosphane has several scientific research applications:
Mechanism of Action
The mechanism of action of lithium;methylidene-diphenyl-phenyl-λ5-phosphane involves its interaction with various molecular targets and pathways. The compound acts as a ligand, coordinating with metal centers in catalytic processes. It also participates in single-electron-transfer (SET) reactions, which are crucial for its role in radical organic reactions .
Comparison with Similar Compounds
Similar Compounds
- Sodium diphenylphosphide
- Potassium diphenylphosphide
- Diphenylphosphine
Uniqueness
Lithium;methylidene-diphenyl-phenyl-λ5-phosphane is unique due to its specific lithium coordination, which imparts distinct reactivity and stability compared to its sodium and potassium counterparts. Its ability to form stable complexes with transition metals makes it particularly valuable in catalytic applications .
Properties
CAS No. |
93746-77-1 |
|---|---|
Molecular Formula |
C19H16LiP |
Molecular Weight |
282.3 g/mol |
IUPAC Name |
lithium;methylidene-diphenyl-phenyl-λ5-phosphane |
InChI |
InChI=1S/C19H16P.Li/c1-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19;/h2-15H,1H2;/q-1;+1 |
InChI Key |
DCVIYYWAJZJWON-UHFFFAOYSA-N |
Canonical SMILES |
[Li+].C=P(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=[C-]3 |
Origin of Product |
United States |
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